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Compound of Interest

Compound Name: 1,3,5-Undecatriene

Cat. No.: B019402

Essential Safety and Handling Guide for 1,3,5-
Undecatriene

This document provides immediate safety, handling, and disposal protocols for 1,3,5-
Undecatriene, designed for researchers and drug development professionals. Adherence to
these guidelines is critical for ensuring laboratory safety and minimizing exposure risk.

Chemical and Physical Properties

1,3,5-Undecatriene is a colorless to light yellow, volatile liquid.[1][2] It is classified as a
combustible liquid and presents a significant aspiration hazard.[3][4] Understanding its
properties is the first step toward safe handling.
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Property Value Source
Molecular Formula Ci11His [11[3]
Molecular Weight 150.26 g/mol [1][3]
Flash Point ~66 °C (151 °F) [1][5]
Boiling Point ~88 °C @ 1 mmHg [1]
Density ~0.79 - 0.80 g/mL at 25 °C [1][6]

Aspiration Hazard (Category
Hazards 1), Skin Irritation (Category 2), [2][3]
Acutely Toxic to Aquatic Life

Operational Plan for Handling 1,3,5-Undecatriene

A systematic approach is essential when working with this compound. The following procedural
steps provide a direct guide for safe operational workflow.

Pre-Handling and Area Preparation

» Ventilation: All handling must occur in a well-ventilated area, preferably inside a certified
chemical fume hood.[3]

« Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and other
ignition sources.[4][7] Use only non-sparking tools and explosion-proof equipment.[3][8]

o Safety Equipment: Locate and verify the functionality of the nearest safety shower and
eyewash station before beginning work.

» Spill Kit: Have a chemical spill kit rated for flammable liquids readily accessible.

Required Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to prevent skin, eye, and respiratory exposure.

» Hand Protection: Wear chemical-impermeable gloves.[3] Given that 1,3,5-Undecatriene
causes skin irritation, selecting the correct glove material (e.g., Nitrile, Neoprene) is critical.
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[3][9] Always consult the glove manufacturer's resistance chart and dispose of gloves
immediately after contamination.

Eye and Face Protection: Chemical safety goggles are mandatory.[10] For procedures with a
higher risk of splashing, use a full-face shield in addition to goggles.[9][11]

Protective Clothing: Wear a flame-resistant lab coat or chemical-resistant coveralls.[4][10]
Ensure clothing provides full coverage.

Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors.[3][4] A full-face
respirator may be necessary if exposure limits are exceeded.[3]

Step-by-Step Handling Procedure

Grounding: When transferring the chemical between containers, ground and bond all
equipment to prevent static electricity buildup.[7][8]

Dispensing: Use a syringe or pipette for transfers to minimize vapor release. Avoid pouring
directly from large containers.

Containment: Keep containers tightly sealed when not in use.[12]

Heating: If heating is required, use a controlled heating mantle or water bath. Do not use an
open flame.

Post-Handling: After use, securely seal the primary container and store it in a cool, well-
ventilated, designated area away from incompatible materials.[3][12]

Emergency and Spill Response

Minor Spill: For a small spill inside a fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, dry sand). Place the contaminated absorbent into a sealed, labeled
container for hazardous waste disposal.[8]

Major Spill: Evacuate the area immediately. Alert laboratory personnel and safety officers.
Prevent the spill from entering drains.[3]
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o Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin area
with soap and plenty of water for at least 15 minutes.[3] Seek medical attention if irritation
occurs.[4]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[3] Remove contact lenses if present and
easy to do.[4] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[3] This substance is an aspiration hazard and may be
fatal if it enters the airways.[3] Seek immediate emergency medical help.

Decontamination and Disposal Plan

o Waste Segregation: All materials contaminated with 1,3,5-Undecatriene, including gloves,
absorbent materials, and empty containers, must be treated as hazardous waste.[12]

» Containerization: Place all waste into a suitable, sealed, and clearly labeled container. Liners
may be used, but be aware they may retain product residue.[12]

o Disposal: Dispose of the chemical waste through a licensed chemical destruction facility or
via controlled incineration with flue gas scrubbing.[3] Do not discharge into sewer systems or
waterways, as the substance is very toxic to aquatic life.[2][3] Follow all applicable local,
state, and federal regulations for hazardous waste disposal.[12]

Chemical Handling Workflow

The following diagram illustrates the logical flow for safely handling 1,3,5-Undecatriene from
preparation to final disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.aurochemicals.com/wp-content/uploads/2021/05/135-UNDECATRIENE-Natural-SDS-1.pdf
https://www.chemicalbook.com/msds/1-3-5-undecatriene.pdf
https://www.aurochemicals.com/wp-content/uploads/2021/05/135-UNDECATRIENE-Natural-SDS-1.pdf
https://www.chemicalbook.com/msds/1-3-5-undecatriene.pdf
https://www.aurochemicals.com/wp-content/uploads/2021/05/135-UNDECATRIENE-Natural-SDS-1.pdf
https://www.chemicalbook.com/msds/1-3-5-undecatriene.pdf
https://www.chemicalbook.com/msds/1-3-5-undecatriene.pdf
https://www.benchchem.com/product/b019402?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W2110%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W2110%20SDS%20(US-English).pdf
https://www.chemicalbook.com/msds/1-3-5-undecatriene.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Undecatriene
https://www.chemicalbook.com/msds/1-3-5-undecatriene.pdf
https://www.synerzine.com/docs/sds/W2110%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b019402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 1,3,5-Undecatriene
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Caption: A workflow diagram for the safe handling of 1,3,5-Undecatriene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b019402?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b019402
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Undecatriene
https://www.chemicalbook.com/msds/1-3-5-undecatriene.pdf
https://www.aurochemicals.com/wp-content/uploads/2021/05/135-UNDECATRIENE-Natural-SDS-1.pdf
http://www.thegoodscentscompany.com/data/rw1465951.html
https://www.chemsrc.com/en/cas/16356-11-9_195791.html
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lZ094xt15x2eOv70k17zHvu9lxtD7SSSSSS--
https://www.fishersci.com/store/msds?partNumber=AC122140010&countryCode=US&language=en
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.chemicalbull.com/products/1-3-5-undecatriene
https://fatfinger.io/personal-protective-equipment-ppe-in-the-oil-and-gas-sector/
https://www.synerzine.com/docs/sds/W2110%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b019402#personal-protective-equipment-for-handling-1-3-5-undecatriene
https://www.benchchem.com/product/b019402#personal-protective-equipment-for-handling-1-3-5-undecatriene
https://www.benchchem.com/product/b019402#personal-protective-equipment-for-handling-1-3-5-undecatriene
https://www.benchchem.com/product/b019402#personal-protective-equipment-for-handling-1-3-5-undecatriene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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